Cas no 2172591-70-5 (Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate)

• Product Name: Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate
• CAS No: 2172591-70-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5568684
• PubChem ID: 165594474
• Update Time: 2025-08-05

Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633382
• methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate
• 2172591-70-5
• Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate

• Inchi： 1S/C13H22O3/c1-11(2)8-13(15,9-11)12(10(14)16-3)6-4-5-7-12/h15H,4-9H2,1-3H3
• InChI Key： HSUHEMRFODHQIZ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(C(=O)OC)CCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate

Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate (CAS No. 2172591-70-5): A Comprehensive Overview

Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate (CAS No. 2172591-70-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense study and interest.

The molecular structure of Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate consists of a cyclopentane ring substituted with a carboxylate group at the 1-position and a 1-hydroxy-3,3-dimethylcyclobutyl moiety at the 1-position of the cyclopentane ring. This unique arrangement contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for various synthetic and pharmacological applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with complex cyclic structures. The presence of both hydroxyl and carboxyl functional groups in Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate suggests that it may exhibit diverse biological activities. Preliminary studies have indicated that such compounds could have implications in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic treatments.

The synthesis of Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and stereoselective reactions, are often employed to achieve the desired molecular configuration. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

One of the most intriguing aspects of Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate is its potential role in drug discovery. The cyclobutyl moiety, in particular, has been identified as a key structural feature in several bioactive molecules. Its rigid three-membered ring provides stability and specificity, which are crucial for interactions with biological targets. This structural motif has been explored in various drug candidates, demonstrating its versatility and importance in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate with greater accuracy. Molecular docking studies have shown that this compound may interact with specific enzymes and receptors involved in inflammatory pathways. Such interactions could lead to the development of novel anti-inflammatory drugs that offer improved efficacy and reduced side effects compared to existing therapies.

The pharmaceutical industry is continually seeking innovative compounds to address unmet medical needs. Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate, with its unique structural features and promising biological profile, represents a significant opportunity for further research and development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to unlock its full potential and bring new treatments to patients worldwide.

In conclusion, Methyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate (CAS No. 2172591-70-5) is a compound of great interest due to its complex structure and potential pharmacological applications. Its synthesis presents challenges that require advanced organic chemistry techniques, while its biological activity suggests promising avenues for drug discovery. As research in this field continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutic agents.